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Compound of Interest

Compound Name: 5-O-Methyldalbergiphenol

Cat. No.: B12093765 Get Quote

Notice: Due to the absence of detailed scientific literature on 5-O-Methyldalbergiphenol, this

guide focuses on Dalbergin, a structurally related and well-researched neoflavonoid from the

same plant genus, to fulfill the request for an in-depth technical analysis.

Introduction
Dalbergin is a naturally occurring neoflavonoid found in various species of the Dalbergia genus,

notably Dalbergia sissoo and Dalbergia odorifera.[1][2][3] It is classified as a 4-phenylcoumarin,

with the chemical structure 6-hydroxy-7-methoxy-4-phenylcoumarin.[4] This compound has

garnered significant interest in the scientific community for its diverse pharmacological

activities, including anti-inflammatory, antioxidant, and anticancer properties.[4][5][6] This

technical guide provides a comprehensive overview of the experimental data, protocols, and

molecular pathways associated with Dalbergin.

Chemical Structure of Dalbergin

Molecular Formula: C₁₆H₁₂O₄[4]

Molecular Weight: 268.26 g/mol [4]

CAS Number: 482-83-7[4]

Quantitative Biological Data
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The biological activities of Dalbergin have been quantified in several studies, particularly its

efficacy as an anticancer agent. The following tables summarize the key quantitative findings.

Table 1: In Vitro Cytotoxicity of Dalbergin
Cell Line Cancer Type IC50 Value Exposure Time Reference

T47D Breast Cancer 1 µM 24 hours [5]

T47D Breast Cancer 0.001 µM 48 hours [5]

T47D Breast Cancer 0.00001 µM 72 hours [5]

Table 2: In Silico Binding Affinities of Dalbergin
Protein Target Biological Process

Binding Affinity
(kcal/mol)

Reference

Caspase-3 Apoptosis -6.7 [7][8]

Caspase-9 Apoptosis -6.6 [7][8]

Experimental Protocols
This section details the methodologies employed in the isolation, synthesis, and biological

evaluation of Dalbergin, as cited in the literature.

Isolation of Dalbergin from Dalbergia sissoo
This protocol describes the general procedure for the isolation of Dalbergin from the stem of

Dalbergia sissoo.[9]

Experimental Workflow for Dalbergin Isolation
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Caption: Workflow for the isolation and purification of Dalbergin.
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Methodology:

The stem of Dalbergia sissoo is dried and powdered.

The powdered plant material is subjected to methanolic extraction.

The resulting extract is concentrated.

The concentrated methanolic extract is mixed with silica gel (60-120 mesh).

The mixture is then subjected to column chromatography using a silica gel (60-120 mesh)

column.

The column is eluted with solvents of increasing polarity. A mixture of ethyl acetate and

benzene (1:1) has been reported to be effective for eluting Dalbergin.[9]

Fractions are collected and monitored for the presence of Dalbergin.

The fractions containing Dalbergin are pooled and recrystallized from ethyl acetate to yield

the pure compound.[9]

Synthesis of Dalbergin
A reported method for the chemical synthesis of Dalbergin is as follows.[6]

Synthetic Pathway for Dalbergin
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Caption: Chemical synthesis of Dalbergin via condensation.

Methodology:

2-methoxybenzene-1,4-diol (1 equivalent) is dissolved in 15 ml of 75% sulfuric acid in water

at 0°C.[6]

Ethyl 3-oxo-3-phenylpropanoate (1 equivalent) is added dropwise to the solution.[6]

The reaction mixture is agitated continuously for 30 minutes while allowing it to warm to

room temperature.[6]

The reaction progress is monitored using Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is poured into ice-cold water.

The aqueous mixture is extracted with ethyl acetate.

The organic layer is collected and dried over sodium sulphate.

The solvent is evaporated to yield Dalbergin.[6]

In Vitro Anti-proliferative Assay (MTT Assay)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12093765?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC9650263/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9650263/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9650263/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9650263/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The cytotoxic effect of Dalbergin on cancer cell lines can be evaluated using the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:

T47D breast cancer cells are seeded in 96-well plates.

The cells are treated with various concentrations of Dalbergin (e.g., 0.000001 µM to 30 µM)

for different time intervals (24, 48, and 72 hours).[5]

After the treatment period, MTT solution is added to each well and incubated.

The formazan crystals formed are dissolved in a suitable solvent (e.g., DMSO).

The absorbance is measured at a specific wavelength using a microplate reader.

Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value

is determined.

Molecular Mechanisms and Signaling Pathways
Dalbergin has been shown to exert its biological effects by modulating several key signaling

pathways involved in inflammation and cancer.

Anti-inflammatory Mechanism
Dalbergin and other neoflavonoids exhibit anti-inflammatory properties by targeting central

regulators of the inflammatory response.[4] This includes the inhibition of the NF-κB and MAPK

signaling pathways, which leads to a reduction in the production of pro-inflammatory mediators.

[4] The flavonoid compounds in Dalbergia odorifera have been shown to potentially inhibit the

expression of FOS and PTGS2 (COX-2), reduce the release of IL-1β, and block the MAPK and

toll-like receptor pathways.[10]

Anticancer Mechanism in Hepatocellular Carcinoma
In hepatocellular carcinoma, Dalbergin has been demonstrated to induce apoptosis and

suppress cell growth through the inhibition of the AKT/NF-κB signaling pathway.[11] The
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administration of Dalbergin leads to a significant decrease in the expression of anti-apoptotic

proteins like Bcl-2, TNF-α, NFκB, p-AKT, and STAT-3.[11]

Dalbergin's Anticancer Signaling Pathway
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Caption: Dalbergin's inhibition of the AKT/NF-κB/STAT-3 pathway to induce apoptosis.
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Conclusion
Dalbergin, a neoflavonoid isolated from Dalbergia species, demonstrates significant potential

as a therapeutic agent, particularly in the fields of oncology and inflammation. Its ability to

modulate critical signaling pathways such as NF-κB, AKT, and STAT3 underscores its

multifaceted mechanism of action. The availability of established protocols for its isolation and

synthesis facilitates further preclinical and clinical investigations. This guide provides a

foundational understanding for researchers and drug development professionals interested in

the therapeutic applications of Dalbergin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dalbergin: A Bioactive
Neoflavonoid from Dalbergia Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12093765#what-is-5-o-methyldalbergiphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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